Cas no 2138038-70-5 (5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid)

• Product Name: 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• CAS No: 2138038-70-5
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 6518326
• PubChem ID: 165492505
• Update Time: 2025-08-04

5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153702
• 5-chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• 2138038-70-5
• 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid

• Inchi： 1S/C8H7ClN2O2S/c1-2-4-3-14-8-10-5(7(12)13)6(9)11(4)8/h3H,2H2,1H3,(H,12,13)
• InChI Key： GMAIGNQBCVNNCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2N1C(=CS2)CC

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid

Research Brief on 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS: 2138038-70-5): Recent Advances and Applications

5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS: 2138038-70-5) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazothiazole scaffold, has shown promising potential in various therapeutic applications, particularly as a building block for drug discovery and development. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its versatility and efficacy.

The synthesis of 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has been optimized to achieve high yields and purity, as reported in several recent publications. Key advancements include the use of novel catalytic systems and green chemistry approaches to minimize byproducts and enhance scalability. These improvements are critical for its application in large-scale pharmaceutical production, where consistency and cost-effectiveness are paramount.

In terms of biological activity, this compound has demonstrated notable inhibitory effects against a range of enzymes and receptors. For instance, recent in vitro studies have highlighted its potential as a modulator of kinase activity, which could pave the way for its use in targeted cancer therapies. Additionally, its structural similarity to known bioactive molecules suggests possible applications in anti-inflammatory and antimicrobial drug development. Researchers are particularly interested in its ability to interact with specific protein targets, which could lead to the design of more selective and potent therapeutics.

One of the most compelling aspects of 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid is its role in fragment-based drug design (FBDD). Its compact yet functionalized structure makes it an ideal candidate for generating diverse chemical libraries. Recent computational and experimental studies have utilized this compound to explore structure-activity relationships (SAR), providing valuable insights into how minor modifications can significantly alter its pharmacological profile. These findings are instrumental in the rational design of next-generation drugs with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through advanced spectroscopic techniques, molecular docking studies, and in vivo assays. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Chloro-3-ethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS: 2138038-70-5) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Its recent advancements in synthesis, biological evaluation, and application in drug design underscore its importance in the field. Future research will likely focus on expanding its utility and overcoming existing limitations, ultimately contributing to the development of novel and effective treatments.